Cas no 467-81-2 (Rehmannic acid)

Rehmannic acid Properties

Names and Identifiers

• Olean-12-en-28-oic acid, 22-beta-hydroxy-3-oxo-, 2-methylcrotonate, (Z)-
• olean-12-en-28-oic acid, 22-[[(2Z)-2-methyl-1-oxo-2-buten-1-yl]oxy]-3-oxo-, methyl ester, (22beta)-
• Rehmannic acid
• Lantadene A
• [ "Lantadene A" ]
• HSDB 3503
• 9SK62WCU1W
• Olean-12-en-28-oic acid, 22beta-hydroxy-3-oxo-, 2-methylcrotonate, (Z)-
• Olean-12-en-28-oic acid, 22-((2-methyl-1-oxo-2-butenyl)oxy)-3-oxo-, (22beta(Z))-
• FS-9303
• 22-beta-Angeloyloxyoleanolic acid
• AKOS040762278
• Rehmannicacid
• (22beta)-22-[[(2Z)-2-Methyl-1-oxo-2-buten-1-yl]oxy]-3-oxoolean-12-en-28-oic acid
• 22-((2-Methyl-1-oxo-2-butenyl)oxy)-3-oxo-olean-12-en-28-oic acid, 22-beta(Z)-
• HY-N1521
• UNII-9SK62WCU1W
• 467-81-2
• CHEMBL510691
• OLEAN-12-EN-28-OIC ACID, 22-(((2Z)-2-METHYL-1-OXO-2-BUTEN-1-YL)OXY)-3-OXO-, (22.BETA.)-
• 22-((2-Methyl-1-oxo-2-butenyl)oxy)-3-oxo-olean-12-en-28-oic acid, (22beta)
• CS-0017064
• DTXSID401139272
• NS00094163
• Q27273075
• (4R,4aS,6aR,6aS,6bR,8aR,12aR,14bS)-2,2,6a,6b,9,9,12a-heptamethyl-4-[(Z)-2-methylbut-2-enoyl]oxy-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-4a-carboxylic acid
• (22I(2))-22-[[(2Z)-2-Methyl-1-oxo-2-buten-1-yl]oxy]-3-oxoolean-12-en-28-oic acid
• +Expand

• InChIKey： KCLIRHUTOPOHKJ-LSZVMECJSA-N
• Inchi： InChI=1S/C35H52O5/c1-10-21(2)28(37)40-27-20-30(3,4)19-23-22-11-12-25-32(7)15-14-26(36)31(5,6)24(32)13-16-34(25,9)33(22,8)17-18-35(23,27)29(38)39/h10-11,23-25,27H,12-20H2,1-9H3,(H,38,39)/b21-10-/t23-,24-,25+,27+,32-,33+,34+,35-/m0/s1
• SMILES： CC=C(C)C(=O)OC1CC(CC2C1(CCC3(C2=CCC4C3(CCC5C4(CCC(=O)C5(C)C)C)C)C)C(=O)O)(C)C

Computed Properties

• Exact Mass: 552.38100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 552.38147475g/mol
• Heavy Atom Count: 40
• Complexity: 1190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• LogP: 7.92970
• PSA: 80.67000
• Boiling Point: 626.3±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.9 mmHg at 25°C
• Flash Point: 187.9±25.0 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3